Cas no 178456-34-3 (3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)-)

3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)- structure
178456-34-3 structure
Product Name:3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)-
CAS No:178456-34-3
MF:C10H16O5
MW:216.231043815613
CID:1365541
PubChem ID:71353392
Update Time:2025-04-20

3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)-
    • acetic acid,[(1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl] acetate
    • acetic acid;[(1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl] acetate
    • 178456-34-3
    • Acetic acid--(1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl acetate (1/1)
    • (1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl acetate; acetic acid
    • DTXSID80778139
    • Inchi: 1S/C8H12O3.C2H4O2/c1-6(10)11-8-4-2-3-7(8)5-9;1-2(3)4/h2,4,7-9H,3,5H2,1H3;1H3,(H,3,4)/t7-,8-;/m1./s1
    • InChI Key: SJKWXUZGEJNJLO-SCLLHFNJSA-N
    • SMILES: O(C(C)=O)[C@@H]1C=CC[C@@H]1CO.OC(C)=O

Computed Properties

  • Exact Mass: 216.09978
  • Monoisotopic Mass: 216.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83

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